Cas no 13154-27-3 (Cycloheptanone, 2-nitro-)

• Product name: Cycloheptanone, 2-nitro-
• CAS No: 13154-27-3
• MF: C₇H₁₁NO₃
• MW: 157.16714
• CID: 1232657
• PubChem ID: 11137404

Cycloheptanone, 2-nitro- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-nitro-
• 2-nitrocycloheptan-1-one
• EN300-6772348
• SCHEMBL11836541
• 2-Nitrocycloheptanone
• G33590
• DTXSID50456492
• nitrocycloheptanone
• AKOS022715441
• CS-0257781
• 13154-27-3

• Inchi： InChI=1S/C7H11NO3/c9-7-5-3-1-2-4-6(7)8(10)11/h6H,1-5H2
• InChI Key： UHRUAPNWENGYTC-UHFFFAOYSA-N
• SMILES： C1CCC(C(=O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.07393
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21